Methyl dimethylcarbamate
Overview
Description
Methyl dimethylcarbamate (MDMC) is a carbamate ester . Carbamates are derivatives of carbamic acid, whose amino and carboxyl termini are substituted by a variety of structurally diverse alkyl, aryl, or alkyl-aryl substituents . They are identified by the presence of the -O-CO-NH- linkage .
Synthesis Analysis
MDMC can be synthesized through the carbamoylation of amines with dimethyl carbonate . The process involves various catalysts such as Fe2O3, Fe2O3/SiO2, Fe2O3/CoO/NiO/SiO2, TZC-3/1, and T-4419 . Another method involves the reaction of methyl carbamate (MC) and methanol, with ZnCl2 as the catalyst .
Molecular Structure Analysis
The molecular formula of MDMC is C4H9NO2 . It has an average mass of 103.120 Da and a monoisotopic mass of 103.063332 Da .
Chemical Reactions Analysis
Carbamates, including MDMC, can undergo BAc2- or BAl2-nucleophilic substitution to give, respectively, alkoxycarbonylation and alkylation reactions . The reactions of MDMC with organic carbonates such as dimethyl carbonate have been studied .
Physical And Chemical Properties Analysis
MDMC has a density of 1.0±0.1 g/cm3, a boiling point of 100.4±7.0 °C at 760 mmHg, and a vapor pressure of 36.7±0.2 mmHg at 25°C . It has an enthalpy of vaporization of 34.0±3.0 kJ/mol and a flash point of 14.5±18.2 °C .
Scientific Research Applications
Carbamoylation of Amines
Specific Scientific Field
Chemical Engineering and Sustainable Chemical Processes
Summary of the Application
Methyl dimethylcarbamate is used in the carbamoylation of primary, secondary, and aromatic amines . This process is important as carbamate esters are widely used in the chemical industry and are key intermediates in the synthesis of pharmaceuticals and agrochemicals .
Methods of Application or Experimental Procedures
The carbamoylation process involves the reaction of various amines with dimethyl carbonate in a flow system over solid catalysts . The reaction is as follows:
RNH2+R′OC(O)OR′→(cat.)RNHC(O)OR′+R′OH
Results or Outcomes
The iron-chrome catalyst TZC-3/1 was found to be the most active, leading to approximately 70% yield of methyl N-hexylcarbamate with an 80% selectivity in the reaction of n-hexylamine with dimethyl carbonate at 150°C .
Synthesis of Carbamates
Specific Scientific Field
Pharmaceutical Chemistry
Summary of the Application
Methyl dimethylcarbamate is used in the synthesis of carbamates, which are key components in many pharmaceutical drugs . One such drug is Rivastigmine, an FDA-approved drug used for the treatment of Alzheimer’s disease .
Methods of Application or Experimental Procedures
The synthesis of carbamates involves the use of zinc chloride as a catalyst from carbamoyl chlorides and aromatic/aliphatic alcohols .
Results or Outcomes
The developed protocol successfully utilizes the gram-scale synthesis of the FDA-approved Rivastigmine drug and its derivative . The use of zinc chloride over other catalysts such as zinc dust and zinc acetate exhibits a 49−87% yield of carbamates .
Accelerating Vulcanization
Specific Scientific Field
Materials Science and Engineering
Summary of the Application
Methyl dimethylcarbamate is used in the process of vulcanization . Vulcanization is a chemical process that converts natural rubber or related polymers into more durable materials by adding sulfur or other equivalent curatives or accelerators .
Methods of Application or Experimental Procedures
In the vulcanization process, Methyl dimethylcarbamate acts as an accelerator . The accelerator is added to the rubber to speed up the vulcanization process, which would otherwise be slow at room temperature .
Results or Outcomes
The use of Methyl dimethylcarbamate as an accelerator in the vulcanization process results in a more efficient process and produces a rubber product with improved properties such as increased elasticity and strength .
Safety And Hazards
Future Directions
Carbamates, including MDMC, have received much attention due to their application in drug design and discovery . They have been manipulated for use in the design of prodrugs as a means of achieving first-pass and systemic hydrolytic stability . Future research may focus on further exploring these applications .
properties
IUPAC Name |
methyl N,N-dimethylcarbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-5(2)4(6)7-3/h1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SELYJABLPLKXOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20226346 | |
Record name | Carbamic acid, dimethyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20226346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl dimethylcarbamate | |
CAS RN |
7541-16-4 | |
Record name | Carbamic acid, dimethyl-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007541164 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbamic acid, dimethyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20226346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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